Cas no 1261621-75-3 (2-methyl-3-(trifluoromethoxy)benzene-1-sulfonyl chloride)

• Product Name: 2-methyl-3-(trifluoromethoxy)benzene-1-sulfonyl chloride
• CAS No: 1261621-75-3
• MF: C₈H₆ClF₃O₃S
• MW: 274.644650936127
• CID: 6086843
• PubChem ID: 129961195
• Update Time: 2025-05-21

2-methyl-3-(trifluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(trifluoromethoxy)benzene-1-sulfonyl chloride
• 2-Methyl-3-(trifluoromethoxy)benzenesulfonyl chloride
• Benzenesulfonyl chloride, 2-methyl-3-(trifluoromethoxy)-
• 1261621-75-3
• EN300-11764420

• Inchi： 1S/C8H6ClF3O3S/c1-5-6(15-8(10,11)12)3-2-4-7(5)16(9,13)14/h2-4H,1H3
• InChI Key： LRKBHARPECWGNT-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(OC(F)(F)F)=C1C

Computed Properties

• Exact Mass: 273.9678274g/mol
• Monoisotopic Mass: 273.9678274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Predicted)
• Boiling Point: 276.5±40.0 °C(Predicted)

Additional information on 2-methyl-3-(trifluoromethoxy)benzene-1-sulfonyl chloride

2-Methyl-3-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride (CAS No. 1261621-75-3)

2-Methyl-3-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride, also known by its CAS number 1261621-75-3, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a benzene ring substituted with a methyl group and a trifluoromethoxy group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable reagent in organic synthesis and material science.

The molecular structure of 2-Methyl-3-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride is particularly interesting due to the presence of electron-withdrawing groups such as the trifluoromethoxy (-OCF₃) and sulfonyl chloride (-SO₂Cl) moieties. These groups significantly influence the electronic properties of the molecule, enhancing its reactivity in various chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, including high-performance polymers and pharmaceutical intermediates.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the sulfonation of aromatic rings followed by chlorination. The use of advanced catalytic systems has been reported to improve the yield and purity of the product, aligning with current trends in green chemistry. Researchers have also explored alternative synthetic pathways to minimize environmental impact and reduce production costs.

The application of 2-Methyl-3-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride extends across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its ability to participate in nucleophilic aromatic substitution reactions makes it an ideal candidate for constructing complex molecular architectures. Additionally, in materials science, this compound has been utilized in the development of novel polymeric materials with enhanced thermal and mechanical properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Methyl-3-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly stabilizes certain transition states during reactions, thereby facilitating specific reaction pathways. These findings have opened new avenues for optimizing its use in industrial processes.

In conclusion, 2-Methyl-3-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride (CAS No. 1261621-75-3) stands out as a versatile compound with promising applications across diverse chemical disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in modern organic synthesis and materials development.